Cas no 2094171-53-4 (N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide)

• Product Name: N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide
• CAS No: 2094171-53-4
• MF: C₁₄H₁₁Cl₂N₃O₃
• MW: 340.161441087723
• CID: 6099562
• PubChem ID: 122157705
• Update Time: 2025-11-01

N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2094171-53-4
• EN300-26688547
• N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide
• N-[cyano-(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide
• AKOS033227641
• Z1274191389

• Inchi： 1S/C14H11Cl2N3O3/c1-21-7-8-5-11(19-22-8)14(20)18-12(6-17)9-3-2-4-10(15)13(9)16/h2-5,12H,7H2,1H3,(H,18,20)
• InChI Key： HHKLLBWRTWJOMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)NC(C1C=C(COC)ON=1)=O)Cl

Computed Properties

• Exact Mass: 339.0177466g/mol
• Monoisotopic Mass: 339.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.2Ų

Additional information on N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide

Comprehensive Analysis of N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide (CAS No. 2094171-53-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide (CAS No. 2094171-53-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyano and dichlorophenyl functional groups, exhibits promising applications in drug discovery and crop protection. Researchers are particularly intrigued by its potential to modulate biological pathways, making it a focal point for studies targeting enzyme inhibition and receptor binding.

The structural complexity of N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide underscores its versatility. The presence of a methoxymethyl group enhances its solubility, while the oxazole ring contributes to its stability under various conditions. Such properties are critical for its performance in high-throughput screening and molecular docking studies, which are currently trending in computational chemistry. Recent publications highlight its role in lead optimization, addressing common challenges like bioavailability and metabolic stability.

From an industrial perspective, the synthesis of CAS No. 2094171-53-4 involves innovative green chemistry techniques, aligning with global sustainability goals. Companies are investing in catalytic methods to reduce waste and improve yield, responding to the growing demand for eco-friendly synthesis. This aligns with frequent search queries such as "sustainable chemical production" and "green synthesis of heterocycles," reflecting broader market trends.

Moreover, the compound's potential in agrochemical formulations has sparked interest due to its pesticidal activity. With increasing concerns over resistance management in crop protection, N-[cyano(2,3-dichlorophenyl)methyl]-5-(methoxymethyl)-1,2-oxazole-3-carboxamide offers a novel mode of action. This addresses frequently asked questions like "new modes of action in pesticides" and "next-generation agrochemicals," which dominate agricultural forums and search engines.

In conclusion, CAS No. 2094171-53-4 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical profile and adaptability to modern research methodologies position it as a valuable asset in addressing contemporary scientific and industrial challenges. Future studies will likely explore its structure-activity relationships and formulation strategies, further solidifying its relevance in cutting-edge research.